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Compound of Interest

Compound Name: Phenkapton

CAS No.: 2275-14-1

Cat. No.: B1204249

Get Quote

The primary mechanism of toxicity for Phenkapton, like all organophosphate pesticides, is the

inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1][2]

The Causality of Cholinergic Crisis:

In a healthy nervous system, the neurotransmitter acetylcholine (ACh) is released into the

synaptic cleft to transmit a signal to a post-synaptic receptor. Immediately after signal

transmission, AChE hydrolyzes ACh into choline and acetic acid, terminating the signal.[3]

Phenkapton irreversibly binds to the active site of AChE, specifically by phosphorylating a

serine hydroxyl group.[4] This inactivation of AChE prevents the breakdown of ACh.

The resulting accumulation of acetylcholine in the synaptic cleft leads to excessive and

continuous stimulation of cholinergic receptors (both muscarinic and nicotinic) throughout the

central and peripheral nervous systems.[2] This state, known as a "cholinergic crisis," is the

root cause of the acute signs and symptoms of organophosphate poisoning.[2] The ultimate

cause of death in severe acute poisoning is typically respiratory failure resulting from a

combination of increased bronchial secretions, bronchoconstriction, and paralysis of the

diaphragm and other respiratory muscles.[1][5]
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Figure 2: Workflow for an Acute Oral Toxicity Study (OECD 425).

Part 3: Chronic Toxicity Profile
Chronic toxicity involves the adverse effects of repeated, long-term, low-level exposure to a

chemical. Crucially, there is a significant lack of publicly available, compound-specific chronic

toxicity, carcinogenicity, or reproductive toxicity studies for Phenkapton. This is common for

older pesticides that were phased out before modern, extensive testing requirements were

mandated. Therefore, the following sections are based on the established toxicological profiles

of the broader organophosphate class.

Potential Chronic Neurotoxicity
Long-term exposure to some organophosphates can lead to neurotoxic effects that are distinct

from the acute cholinergic crisis.

Organophosphate-Induced Delayed Neuropathy (OPIDN): This is a rare syndrome that can

occur 1-4 weeks after a single or repeated exposure. It is characterized by a "dying-back"

axonopathy of peripheral and central motor and sensory neurons, leading to weakness,
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ataxia, and paralysis, particularly in the lower limbs. The mechanism is believed to involve

the inhibition of Neuropathy Target Esterase (NTE), not AChE.

Chronic Neuropsychiatric Disorders: Some studies on chronically exposed individuals (e.g.,

agricultural workers) have suggested links between organophosphate exposure and long-

term neuropsychiatric and cognitive deficits, including issues with memory, attention, and

mood.

Potential Carcinogenicity
No carcinogenicity data for Phenkapton was found. Regulatory agencies like the U.S. EPA

classify chemicals based on their carcinogenic potential, ranging from "Carcinogenic to

Humans" to "Not Likely to be Carcinogenic". [6]Organophosphates as a class have not been

uniformly classified, with different compounds showing different results in rodent bioassays. A

definitive statement on Phenkapton's carcinogenicity cannot be made without specific study

data.

Potential Reproductive and Developmental Toxicity
Specific data for Phenkapton is unavailable. However, animal studies on other

organophosphates have shown the potential for adverse effects. [7]* Reproductive Toxicity:

Potential effects could include altered fertility, reduced sperm count or motility, and changes in

reproductive hormone levels.

Developmental Toxicity: The developing nervous system is particularly vulnerable. In-utero

exposure to some organophosphates has been linked to developmental neurotoxicity,

potentially leading to cognitive and behavioral deficits in offspring. [8]

Standard Protocol: Combined Chronic
Toxicity/Carcinogenicity Study (OECD 453)
This long-term study design is the gold standard for assessing the lifetime toxicological effects

of a chemical, including its potential to cause cancer.

Methodology:
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Animal Selection and Group Size: Typically uses rats and/or mice. For carcinogenicity,

groups consist of at least 50 males and 50 females per dose level.

Dose Selection: At least three dose levels plus a concurrent control group are used.

High Dose: Should be high enough to elicit some signs of minimal toxicity (e.g., slight

decrease in body weight gain) but not so high as to cause significant mortality that would

compromise the study.

Low and Mid Doses: These are set as fractions of the high dose to establish a dose-

response relationship.

Administration: The test substance (Phenkapton) is typically administered as part of the

daily diet for the majority of the animal's lifespan (24 months for rats, 18-24 months for mice).

In-Life Observations:

Clinical Signs: Animals are observed at least twice daily for signs of morbidity and

mortality.

Detailed Examination: A thorough physical examination is conducted weekly.

Body Weight and Food Consumption: Measured weekly for the first 13 weeks, then

monthly.

Ophthalmology: Eyes are examined at the beginning and end of the study.

Clinical Pathology: Blood and urine are collected at 6, 12, 18, and 24 months for hematology

and clinical chemistry analysis. A key biomarker for Phenkapton would be the measurement

of plasma, red blood cell, and brain AChE activity. A sustained depression of AChE activity

would be a critical indicator of exposure and effect.

Terminal Procedures:

At the end of the study, all surviving animals are euthanized.

A full gross necropsy is performed on all animals (including those that die during the

study).
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Organ weights are recorded.

A comprehensive set of tissues from all animals in the control and high-dose groups are

preserved for histopathological examination. Tissues from lower-dose groups showing

lesions are also examined.

Data Analysis: Statistical analysis is performed on tumor incidence, survival rates, body

weight data, and clinical pathology parameters to determine if there are any statistically

significant, dose-related effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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